N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide]

• IUPAC Name: N-[4-methyl-3-[(2-naphthalen-1-ylacetyl)amino]phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C31H26N2O2/c1-21-16-17-26(32-30(34)18-24-12-6-10-22-8-2-4-14-27(22)24)20-29(21)33-31(35)19-25-13-7-11-23-9-3-5-15-28(23)25/h2-17,20H,18-19H2,1H3,(H,32,34)(H,33,35)
• InChI Key: GBEBWXIQTZKWEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=CC=CC3=CC=CC=C32)NC(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C31H26N2O2
• Molecular Weight: 458.5 g/mol

Description

N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide], also known as MNA-715, is a chemical compound that belongs to the family of bis-acetamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. MNA-715 has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] is not fully understood, but it is believed to involve the modulation of multiple signaling pathways in the brain. N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has been shown to modulate the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitters such as acetylcholine and dopamine. N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has also been shown to modulate the activity of ion channels such as NMDA receptors, which are involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects
N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has a variety of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which protect cells from oxidative stress. N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the development of neuroinflammation. In addition, N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] is its ability to cross the blood-brain barrier, which allows it to exert its effects directly on the brain. N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has also been shown to have low toxicity and to be well-tolerated in animal models. One limitation of N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide]. One area of interest is the potential use of N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the elucidation of the molecular mechanisms underlying the neuroprotective effects of N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide]. Further studies are also needed to determine the optimal dosage and administration regimen of N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] in animal models and humans. Additionally, the development of more efficient synthesis methods for N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] could facilitate its use in scientific research.

Scientific Research Applications

N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been demonstrated to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N,N'-(4-methyl-1,3-phenylene)bis[2-(1-naphthyl)acetamide] has also been shown to have anti-inflammatory effects and to inhibit the production of reactive oxygen species, which are known to contribute to the development of neurodegenerative diseases.